Cas no 2228752-78-9 (3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine)

• Product Name: 3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine
• CAS No: 2228752-78-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5762170
• PubChem ID: 165849405
• Update Time: 2025-06-07

3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228752-78-9
• EN300-1755467
• 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine
• 3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine

• Inchi： 1S/C11H21NO/c1-11(2,5-6-12)9-7-8-3-4-10(9)13-8/h8-10H,3-7,12H2,1-2H3
• InChI Key： DEPAXUFWABMANM-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C)(C)CCN)C2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-methyl-3-{7-oxabicyclo2.2.1heptan-2-yl}butan-1-amine

Comprehensive Overview of 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine (CAS No. 2228752-78-9)

The compound 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine (CAS No. 2228752-78-9) is a structurally unique amine derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework, featuring a 7-oxabicyclo[2.2.1]heptane moiety, contributes to its potential as a versatile building block in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and bioactive molecules.

One of the key reasons for the growing attention toward 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine is its ability to modulate biological pathways. The oxabicyclo structure imparts rigidity to the molecule, which can enhance binding affinity to target proteins. This property aligns with current trends in fragment-based drug design (FBDD), where small, rigid fragments are used to optimize lead compounds. Additionally, the presence of the amine functional group allows for further derivatization, making it a valuable intermediate in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 2228752-78-9 has been investigated for its potential to reduce environmental impact. Researchers are exploring catalytic methods to synthesize this compound efficiently, minimizing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as solubility and stability, have also been subjects of study. These characteristics are critical for its formulation in drug delivery systems, another hot topic in pharmaceutical research. Understanding how 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine interacts with excipients and solvents can lead to innovations in controlled-release formulations and nanotechnology-based therapies.

From a commercial perspective, CAS No. 2228752-78-9 is gaining traction as a high-value intermediate. Its scarcity in the market and specialized applications make it a sought-after material for contract research organizations (CROs) and custom synthesis providers. Companies are increasingly listing this compound in their catalogs, catering to the demand for tailor-made chemical solutions.

In summary, 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-1-amine represents a promising area of research with applications spanning drug discovery, sustainable chemistry, and advanced material science. Its unique structure and functional versatility position it as a compound of interest for scientists and industry professionals alike.